Cas no 1803857-80-8 (4-Amino-3-methylphenylhydrazine)

4-Amino-3-methylphenylhydrazine is a hydrazine derivative with the molecular formula C₇H₁₁N₃, primarily used as an intermediate in organic synthesis and dye manufacturing. Its key advantages include high reactivity due to the presence of both amino and hydrazine functional groups, enabling its use in the preparation of heterocyclic compounds and azo dyes. The methyl substitution enhances stability and influences regioselectivity in coupling reactions. This compound is valued for its role in producing specialized colorants and pharmaceutical intermediates, offering precise control over molecular structure. Proper handling is required due to its potential sensitivity to oxidation and light. Storage under inert conditions is recommended to maintain purity.

4-Amino-3-methylphenylhydrazine structure

1803857-80-8 structure

Product Name:4-Amino-3-methylphenylhydrazine

CAS No:1803857-80-8

MF:C₇H₁₁N₃

MW:137.182340860367

CID:4934286

Update Time:2025-11-01

4-Amino-3-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-methylphenylhydrazine
- Inchi： 1S/C7H11N3/c1-5-4-6(10-9)2-3-7(5)8/h2-4,10H,8-9H2,1H3
- InChI Key： XBOWADRYRAGDFM-UHFFFAOYSA-N
- SMILES： N(C1C=CC(=C(C)C=1)N)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
XLogP3: 0.5
Topological Polar Surface Area: 64.099

4-Amino-3-methylphenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001198-250mg	4-Amino-3-methylphenylhydrazine	1803857-80-8	98%	250mg	646.00 USD	2021-06-15
Alichem	A250001198-500mg	4-Amino-3-methylphenylhydrazine	1803857-80-8	98%	500mg	1,038.80 USD	2021-06-15
Alichem	A250001198-1g	4-Amino-3-methylphenylhydrazine	1803857-80-8	98%	1g	1,617.60 USD	2021-06-15

4-Amino-3-methylphenylhydrazine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 4-Amino-3-methylphenylhydrazine

4-Amino-3-methylphenylhydrazine: A Comprehensive Overview

4-Amino-3-methylphenylhydrazine, identified by the CAS Registry Number 1803857-80-8, is a compound of significant interest in various fields of chemistry, particularly in pharmaceuticals and material science. This compound, also referred to as N'-(4-amino-3-methylphenyl)hydrazine, has garnered attention due to its unique chemical properties and potential applications in drug development and advanced materials.

The molecular structure of 4-Amino-3-methylphenylhydrazine consists of a hydrazine group (-NHNH2) attached to a substituted aromatic ring. The substitution pattern on the benzene ring, with an amino group at the para position and a methyl group at the meta position, imparts distinctive electronic and steric properties to the molecule. This arrangement facilitates its role as a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 4-Amino-3-methylphenylhydrazine in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of heterocyclic structures that are known for their pharmacological activities. For instance, investigations into its use as an intermediate in the preparation of kinase inhibitors and anti-inflammatory agents have shown promising results.

In addition to its role in drug discovery, 4-Amino-3-methylphenylhydrazine has been utilized in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

The synthesis of 4-Amino-3-methylphenylhydrazine typically involves nucleophilic substitution reactions or condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the environmental footprint associated with its manufacture.

From an analytical standpoint, 4-Amino-3-methylphenylhydrazine has been employed as a reagent in various spectroscopic techniques for the determination of carbonyl compounds. Its reactivity with carbonyl groups facilitates its use in quantitative analysis, making it a valuable tool in analytical chemistry.

The safety and handling of 4-Amino-3-methylphenylhydrazine require adherence to standard laboratory practices due to its potential hazards when mishandled. Proper ventilation, personal protective equipment, and waste management protocols are essential to ensure safe usage.

In conclusion, 4-Amino-3-methylphenylhydrazine, CAS No. 1803857-80-8, stands out as a multifaceted compound with diverse applications across various scientific domains. Its continued exploration is expected to yield further insights into its potential uses, solidifying its role as an important compound in modern chemistry.